Cas no 2770545-71-4 (5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid
• CAS No: 2770545-71-4
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 6588487
• PubChem ID: 165489205
• Update Time: 2025-07-28

5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37410704
• 2770545-71-4
• 5-(2-chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid
• 5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5ClF3NO3/c9-7(10)8(11,12)16-4-1-2-5(6(14)15)13-3-4/h1-3,7H,(H,14,15)
• InChI Key： JKSUZASGHKTYEE-UHFFFAOYSA-N
• SMILES： ClC(C(OC1C=NC(C(=O)O)=CC=1)(F)F)F

Computed Properties

• Exact Mass: 254.9910052g/mol
• Monoisotopic Mass: 254.9910052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid (CAS No. 2770545-71-4)

5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid (CAS No. 2770545-71-4) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine-2-carboxylic acid core modified with a 2-chloro-1,1,2-trifluoroethoxy substituent, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for small-molecule drugs and crop protection agents, aligning with the growing demand for sustainable chemistry and precision agriculture solutions.

The compound’s CAS No. 2770545-71-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its trifluoroethoxy group contributes to improved metabolic stability and bioavailability, making it a candidate for drug discovery projects targeting enzyme inhibition or receptor modulation. Recent trends in AI-driven molecular design have also spotlighted such fluorinated compounds for their potential in high-throughput screening and computational modeling.

From a synthetic perspective, 5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid is synthesized via nucleophilic substitution reactions, often involving pyridine derivatives and halogenated ethers. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or metal-organic frameworks (MOFs). These applications resonate with the increasing interest in green chemistry and biodegradable materials, addressing environmental concerns in industrial processes.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Its chloro-trifluoroethoxy moiety exhibits distinct spectral signatures, facilitating quality control in GMP-compliant synthesis. As regulatory agencies emphasize traceability and safety-by-design, proper documentation of CAS 2770545-71-4 becomes critical for compliance with REACH and other global chemical regulations.

In the context of market trends, the demand for fluorinated pyridines like 5-(2-Chloro-1,1,2-trifluoroethoxy)pyridine-2-carboxylic acid is driven by their utility in next-generation therapeutics and smart materials. Searches for "fluorinated heterocycles in drug development" or "eco-friendly agrochemical intermediates" highlight its cross-disciplinary appeal. Furthermore, its potential role in photovoltaic materials and organic electronics aligns with the push for renewable energy technologies.

To summarize, CAS No. 2770545-71-4 represents a versatile chemical entity bridging pharmaceutical innovation and industrial applications. Its structural features and functional groups make it a valuable asset for researchers exploring targeted drug delivery, catalysis, or advanced material synthesis. As the scientific community prioritizes molecular diversity and sustainability, compounds like this will remain at the forefront of cutting-edge research.